Cas no 58979-88-7 (1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, methyl ester)

1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, methyl ester structure
58979-88-7 structure
Product Name:1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, methyl ester
CAS No:58979-88-7
MF:C6H8N2O3
MW:156.139321327209
CID:379673
PubChem ID:322984
Update Time:2025-04-19

1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, methyl ester
    • methyl 2-(5-oxo-1,2-dihydropyrazol-3-yl)acetate
    • (5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-acetic acid methyl ester
    • 5-Carbomethoxymethyl-4-pyrazolin-3-on
    • AC1L87MF
    • AC1Q440Q
    • AG-C-12181
    • CTK6J1936
    • methyl 2-(3-hydroxy-1H-pyrazol-5-yl)acetate
    • NSC281688
    • RSC002964
    • CHEMBL4541020
    • DTXSID50314245
    • AKOS004123355
    • EN300-51881
    • NSC-281688
    • 58979-88-7
    • methyl2-(3-hydroxy-1H-pyrazol-5-yl)acetate
    • AB01005440-01
    • Inchi: 1S/C6H8N2O3/c1-11-6(10)3-4-2-5(9)8-7-4/h2H,3H2,1H3,(H2,7,8,9)
    • InChI Key: ILAOSMPTMZUXHD-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=CC(NN1)=O)=O

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.237
  • Boiling Point: 373.8°C at 760 mmHg
  • Flash Point: 179.8°C
  • Refractive Index: 1.482
  • PSA: 67.43
  • LogP: -0.58150

1H-Pyrazole-3-aceticacid, 2,5-dihydro-5-oxo-, methyl ester Pricemore >>

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